2-(4-Nitro-phenyl)-ethanesulfonic acid tert-butylamide

• Molecular Formula: C12H18N2O4S
• Molecular Weight: 286.35 g/mol
• IUPAC Name: N-tert-butyl-2-(4-nitrophenyl)ethanesulfonamide
• InChI: InChI=1S/C12H18N2O4S/c1-12(2,3)13-19(17,18)9-8-10-4-6-11(7-5-10)14(15)16/h4-7,13H,8-9H2,1-3H3
• InChI Key: RUUWQUCHKVBHKI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NS(=O)(=O)CCC1=CC=C(C=C1)[N+](=O)[O-]

Description

2-(4-Nitro-phenyl)-ethanesulfonic acid tert-butylamide is a useful research compound. Its molecular formula is C12H18N2O4S and its molecular weight is 286.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of tert-BuNH2 (15.6 mL, 148 mmol) in THF (50 mL) at 0° C., 2-(4-nitro-phenyl)-ethanesulfonyl chloride (WO 2006010079, 1.9 g, 7.6 mmol) was added portionwise. The resulting mixture was stirred for 24 h at RT. The solvent was removed in vacuo and the residue was taken up in DCM (50 mL) and cold 0.5 N HCl (50 mL). The organic layer was separated, dried (Na2SO4) and concentrated to obtain 2-(4-nitro-phenyl)-ethanesulfonic acid tert-butylamide (1.3 g, 62%) which was used directly without further purification.